N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
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Description
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O2 and its molecular weight is 353.81. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Applications
- Synthesis and Anticancer Activity: Novel tetrahydronaphthalene derivatives, including compounds structurally related to the specified chemical, have been synthesized and evaluated for their anticancer properties. These compounds have shown promising activity against various cancer cell lines, including breast cancer and lung cancer, suggesting their potential utility in cancer therapy. Additionally, some derivatives have been studied for their antimicrobial activity, indicating their broad-spectrum bioactivity potential (Salahuddin et al., 2014; Ravinaik et al., 2021).
Inhibition of Enzymatic Activity
- Akt and FAK Inhibition: Research on oxadiazole derivatives, closely related to the specified compound, has demonstrated significant anticancer activities, including inhibition of Akt and Focal Adhesion Kinase (FAK), which are critical for cancer cell survival and metastasis. These findings highlight the therapeutic potential of such compounds in targeting key signaling pathways in cancer cells (Altıntop et al., 2018).
Apoptotic Induction in Leukemia Cells
- Effects on Leukemia Cell Viability: Studies on tetrahydronaphthalene derivatives have also focused on their ability to induce apoptosis in leukemia cells, presenting a possible avenue for leukemia treatment. The apoptotic effects are mediated through caspase activation and modulation of gene expression related to cell death (Koç et al., 2017).
Effects on Macrophages
- Inhibition of Nitric Oxide Production: Certain novel tetrahydronaphthalene derivatives have been synthesized and shown to decrease nitric oxide production in lipopolysaccharide-activated macrophages, without exhibiting cytotoxic effects. This suggests potential applications in modulating immune responses and inflammatory conditions (Gurkan et al., 2011).
Antimycobacterial and Nematocidal Activities
- Broad-spectrum Bioactivity: Research has extended into the antimycobacterial and nematocidal activities of related compounds, demonstrating their versatility and potential in addressing a range of infectious diseases. This broad-spectrum bioactivity underscores the utility of such compounds in developing new therapeutic agents (Nayak et al., 2016; Liu et al., 2022).
Properties
IUPAC Name |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2/c20-16-8-4-3-7-15(16)18-22-23-19(25-18)21-17(24)14-10-9-12-5-1-2-6-13(12)11-14/h3-4,7-11H,1-2,5-6H2,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQOVVNXVBZJCTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.